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Compound of Interest

Compound Name: Benzyl isoamyl ether

Cat. No.: B1672212 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of a compound's physicochemical properties is paramount. This guide provides a detailed

comparison of experimentally determined and computationally predicted properties of Benzyl
Isoamyl Ether (CAS No. 122-73-6), a compound utilized in the fragrance industry.[1][2][3] This

analysis aims to offer a clear perspective on the accuracy of computational models and the

importance of experimental validation.

Physicochemical Properties: A Side-by-Side
Comparison
The following table summarizes the key experimental and computed physical and chemical

properties of Benzyl Isoamyl Ether. This allows for a direct comparison between measured

values and theoretical predictions.
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Property Experimental Value Computed Value
Method/Source
(Computed)

Molecular Formula C₁₂H₁₈O C₁₂H₁₈O PubChem

Molecular Weight 178.27 g/mol [4][5] 178.27 g/mol PubChem

Boiling Point
237.00 - 238.00 °C @

748.00 mm Hg[1]
Not Available

105.00 °C @ 20.00

mm Hg[1]

Specific Gravity
0.90400 to 0.90800 @

25.00 °C[1]
Not Available

Density 0.91 g/cm³[2][3][6] Not Available

Refractive Index
1.48100 to 1.48500 @

20.00 °C[1]
Not Available

Flash Point
> 212.00 °F TCC (>

100.00 °C)[1]
110°C (lit.)[2][3]

logP (o/w) 3.249 Crippen Method[7]

Water Solubility
41.57 mg/L @ 25 °C

(est.)[1]
log10ws = -3.29 Crippen Method[7]

Standard Gibbs free

energy of formation
Not Available 55.13 kJ/mol Joback Method[7][8]

Enthalpy of formation Not Available -191.98 kJ/mol Joback Method[7]

Enthalpy of fusion Not Available 18.54 kJ/mol Joback Method[7]

Enthalpy of

vaporization
Not Available 46.60 kJ/mol Joback Method[7]

Experimental Protocols
Synthesis of Benzyl Isoamyl Ether
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A common method for the preparation of Benzyl Isoamyl Ether involves the reaction of Benzyl

chloride with iso-Amyl alcohol under alkaline conditions.[2][3] Another general procedure for

synthesizing benzyl ethers involves the following steps:

A mixture of the alcohol (in this case, isoamyl alcohol), 2-benzyloxypyridine, and magnesium

oxide in a suitable solvent like toluene is prepared.

The mixture is cooled, and methyl triflate is added.

The reaction mixture is then heated for a specified period.[9]

The final product is purified, often through distillation.[9]

It is important to note that all reactions should be carried out under anhydrous conditions and in

an inert atmosphere (e.g., nitrogen) to prevent unwanted side reactions.[10]

Workflow for Property Comparison
The following diagram illustrates the logical workflow for comparing experimental and

computed properties of a chemical compound like Benzyl Isoamyl Ether.
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Workflow for Comparing Experimental and Computed Properties

Experimental Determination Computational Prediction

Analysis and Validation

Synthesis & Purification

Physical Property Measurement
(e.g., Boiling Point, Density)

Experimental Data

Data Comparison

Molecular Modeling

Property Calculation
(e.g., Joback, Crippen methods)

Computed Data

Model Validation
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Caption: A flowchart illustrating the parallel workflows for obtaining and comparing experimental

and computed chemical property data.

This guide highlights that while computational methods provide valuable estimations for a

range of molecular properties, experimental data remains the gold standard for validation. The

discrepancies between computed and experimental values, where available, underscore the
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importance of laboratory-based measurements for establishing definitive physicochemical

characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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